Cas no 81367-79-5 (ethyl 4-[[4-[(2-cyanoethyl)(2-hydroxyethyl)amino]phenyl]azo]-3-nitrobenzoate)

• Product name: ethyl 4-[[4-[(2-cyanoethyl)(2-hydroxyethyl)amino]phenyl]azo]-3-nitrobenzoate
• CAS No: 81367-79-5
• MF: C₂₀H₂₁N₅O₅
• MW: 411.411244153976
• CID: 986701
• PubChem ID: 3018995

ethyl 4-[[4-[(2-cyanoethyl)(2-hydroxyethyl)amino]phenyl]azo]-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[[4-[(2-cyanoethyl)(2-hydroxyethyl)amino]phenyl]azo]-3-nitrobenzoate
• ethyl 4-[[4-[2-cyanoethyl(2-hydroxyethyl)amino]phenyl]diazenyl]-3-nitrobenzoate
• 81367-79-5
• Ethyl 4-[2-[4-[(2-cyanoethyl)(2-hydroxyethyl)amino]phenyl]diazenyl]-3-nitrobenzoate
• NS00060600
• EINECS 279-748-7
• Ethyl 4-((4-((2-cyanoethyl)(2-hydroxyethyl)amino)phenyl)azo)-3-nitrobenzoate
• DTXSID001130147
• ZWCKPXODVQYION-UHFFFAOYSA-N

• Inchi： InChI=1S/C20H21N5O5/c1-2-30-20(27)15-4-9-18(19(14-15)25(28)29)23-22-16-5-7-17(8-6-16)24(12-13-26)11-3-10-21/h4-9,14,26H,2-3,11-13H2,1H3
• InChI Key： ZWCKPXODVQYION-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC(=C(C=C1)N=NC2=CC=C(C=C2)N(CCC#N)CCO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 411.15426879g/mol
• Monoisotopic Mass: 411.15426879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 144Ų